Cas no 2172129-62-1 ((2,5-dimethoxyphenyl)methanesulfonyl fluoride)

• Product Name: (2,5-dimethoxyphenyl)methanesulfonyl fluoride
• CAS No: 2172129-62-1
• MF: C₉H₁₁FO₄S
• MW: 234.244645357132
• CID: 6206775
• PubChem ID: 165486067
• Update Time: 2025-10-29

(2,5-dimethoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethoxyphenyl)methanesulfonyl fluoride
• EN300-1450805
• 2172129-62-1

• Inchi： 1S/C9H11FO4S/c1-13-8-3-4-9(14-2)7(5-8)6-15(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： DCBIWDWSVWXPOV-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 234.03620816g/mol
• Monoisotopic Mass: 234.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Additional information on (2,5-dimethoxyphenyl)methanesulfonyl fluoride

(2,5-dimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172129-62-1): A Comprehensive Overview

(2,5-dimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172129-62-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a methanesulfonyl fluoride moiety attached to a 2,5-dimethoxyphenyl group. The combination of these functional groups imparts distinct chemical properties that make it a valuable reagent in various synthetic processes.

The methanesulfonyl fluoride functional group is particularly noteworthy for its reactivity and versatility in organic synthesis. It can serve as an excellent leaving group in nucleophilic substitution reactions, making it useful for the preparation of a wide range of derivatives. Additionally, the 2,5-dimethoxyphenyl substituent provides steric and electronic effects that can influence the reactivity and selectivity of the compound in different chemical transformations.

Recent research has highlighted the potential of (2,5-dimethoxyphenyl)methanesulfonyl fluoride in the development of novel pharmaceuticals. Studies have shown that this compound can be used as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2,5-dimethoxyphenyl)methanesulfonyl fluoride can be effectively utilized to synthesize compounds with anti-inflammatory and analgesic properties.

In the context of materials science, (2,5-dimethoxyphenyl)methanesulfonyl fluoride has been explored for its potential in the synthesis of functional polymers and coatings. The unique combination of functional groups allows for the design of materials with tailored properties such as enhanced thermal stability and improved mechanical strength. A recent publication in Macromolecules reported the use of this compound as a monomer in the preparation of high-performance polymers with applications in electronics and aerospace industries.

The synthetic accessibility of (2,5-dimethoxyphenyl)methanesulfonyl fluoride has also been a subject of interest. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2,5-dimethoxybenzyl alcohol with methanesulfonyl chloride followed by fluorination using a suitable fluorinating agent. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Safety considerations are paramount when handling (2,5-dimethoxyphenyl)methanesulfonyl fluoride. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, (2,5-dimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2172129-62-1) is a multifaceted compound with broad applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an essential reagent for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.